Cas no 73420-68-5 (5-(4-Bromophenoxy)-2-Furoic Acid)

• Product Name: 5-(4-Bromophenoxy)-2-Furoic Acid
• CAS No: 73420-68-5
• MF: C₁₁H₇BrO₄
• MW: 283.074882745743
• MDL: MFCD09607931
• CID: 561981
• PubChem ID: 12604895
• Update Time: 2025-06-13

5-(4-Bromophenoxy)-2-Furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(4-bromophenoxy)-
• 5-(4-broMophenoxy)-2-furoic acid
• 5-(4-bromophenoxy)furan-2-carboxylic acid
• CB-0821
• 5-(4-bromophenoxy)furan-2-carboxylicacid
• DTXSID10504165
• 73420-68-5
• SB61672
• FT-0680787
• CS-0455365
• AKOS005072011
• MFCD09607931
• J-516212
• 5-(4-Bromophenoxy)-2-Furoic Acid

• MDL： MFCD09607931
• Inchi： 1S/C11H7BrO4/c12-7-1-3-8(4-2-7)15-10-6-5-9(16-10)11(13)14/h1-6H,(H,13,14)
• InChI Key： FQCNVCYLNHHFEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 281.95300
• Monoisotopic Mass: 281.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Melting Point: 173-175
• PSA: 59.67000
• LogP: 3.53260

5-(4-Bromophenoxy)-2-Furoic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-Bromophenoxy)-2-Furoic Acid

Recent Advances in the Study of 5-(4-Bromophenoxy)-2-Furoic Acid (CAS: 73420-68-5) in Chemical Biology and Pharmaceutical Research

5-(4-Bromophenoxy)-2-Furoic Acid (CAS: 73420-68-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromophenoxy and furoic acid functional groups, has been the subject of various studies aimed at exploring its biological activity, synthetic utility, and potential therapeutic benefits. The unique structural features of 5-(4-Bromophenoxy)-2-Furoic Acid make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and characterization of 5-(4-Bromophenoxy)-2-Furoic Acid, as well as its derivatives, to better understand its chemical properties and biological interactions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. Additionally, computational modeling and molecular docking studies have been utilized to predict its binding affinity and interactions with biological targets, such as enzymes and receptors.

One of the key findings in recent research is the potential anti-inflammatory and antimicrobial activity of 5-(4-Bromophenoxy)-2-Furoic Acid. In vitro studies have demonstrated that this compound exhibits inhibitory effects on certain inflammatory mediators and microbial growth, suggesting its possible use as a lead compound for the development of new anti-inflammatory and antimicrobial agents. Furthermore, its mechanism of action has been explored through biochemical assays, revealing insights into its interaction with specific cellular pathways.

Another area of interest is the role of 5-(4-Bromophenoxy)-2-Furoic Acid in medicinal chemistry, particularly in the design of novel drug candidates. Researchers have synthesized various analogs of this compound to optimize its pharmacological properties, such as bioavailability and metabolic stability. Structure-activity relationship (SAR) studies have provided valuable information on the structural modifications that enhance its biological activity and reduce potential side effects.

In conclusion, 5-(4-Bromophenoxy)-2-Furoic Acid (CAS: 73420-68-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for further investigation. Future studies should focus on elucidating its detailed mechanism of action, optimizing its pharmacological profile, and exploring its potential therapeutic applications in various disease models. The ongoing research on this compound holds great promise for the development of new and effective pharmaceutical agents.